4-Methylbenzo[b]thiophene-5-carbaldehyde

• Molecular Formula: C10H8OS
• Molecular Weight: 176.24 g/mol
• IUPAC Name: 4-methyl-1-benzothiophene-5-carbaldehyde
• InChI: InChI=1S/C10H8OS/c1-7-8(6-11)2-3-10-9(7)4-5-12-10/h2-6H,1H3
• InChI Key: KMXZMHYOCOWXAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1C=CS2)C=O

Description

4-Methylbenzo[b]thiophene-5-carbaldehyde is a heteroaromatic compound featuring a benzothiophene core substituted with a methyl group at the 4-position and a formyl group at the 5-position. The methyl substituent likely enhances lipophilicity and electron density at the aromatic ring, influencing reactivity and biological activity. Such derivatives are pivotal in pharmaceutical and materials chemistry, particularly in synthesizing bioactive molecules or conjugated polymers .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares 4-Methylbenzo[b]thiophene-5-carbaldehyde with its closest analogs:

Compound Name	CAS No.	Molecular Formula	Molecular Weight	Substituent	Key Properties/Applications
Benzo[b]thiophene-5-carbaldehyde	10133-30-9	C₉H₆OS	162.21	None	Parent compound; used in polymer synthesis
4-Bromobenzo[b]thiophene-5-carbaldehyde	131124-29-3	C₉H₅BrOS	241.11	Bromine	Industrial applications; higher reactivity due to Br
4-Methylbenzo[b]thiophene-5-carbaldehyde	Inferred	C₁₀H₈OS	176.23	Methyl	Hypothesized pharmaceutical relevance

• Electron Effects : The methyl group (electron-donating) increases electron density at the benzothiophene ring compared to bromine (electron-withdrawing). This difference may alter aldehyde reactivity in nucleophilic additions or redox reactions.

Functional Comparisons

• Synthetic Utility :

  • The parent compound (Benzo[b]thiophene-5-carbaldehyde) is a precursor in conducting polymer research, as seen in thiophene-based molecular actuators .
  • Brominated analogs are favored in cross-coupling reactions (e.g., Suzuki-Miyaura) due to bromine’s leaving-group ability, enabling further functionalization .
  • Methyl-substituted derivatives may serve as intermediates in anticonvulsant agents, as suggested by substituted 4-methylbenzo[b]thiazepin-5-one derivatives with demonstrated bioactivity .
• Biological Activity: Methyl groups in benzo[b]thiophene derivatives correlate with enhanced pharmacokinetic profiles. For example, 4-methyl substituents in thiazepinones showed anticonvulsant activity in electro-shock assays with reduced neurotoxicity .

Other Related Compounds

• Imidazo-Thiazole Carbaldehydes (e.g., 6-(4-Methylphenyl)imidazo[2,1-b]thiazole-5-carbaldehyde):
  • Feature fused imidazole-thiazole rings; higher molecular weights (~256–265 g/mol) and predicted pKa values (~3.16) suggest distinct acid-base behavior compared to benzothiophene analogs .
• 4-Chlorothiazole-5-carboxaldehyde :
  • A thiazole-based aldehyde with a chlorine substituent; used in heterocyclic chemistry but lacks the benzothiophene system’s aromatic stability .

Notes and Limitations

• Safety and toxicity profiles for the methyl derivative remain unverified; brominated analogs are classified as industrial-use-only .
• Further experimental studies are needed to confirm the hypothesized applications in drug development and materials science.